Cas no 154879-66-0 (Propanedioic acid, [(5-chloro-8-quinolinyl)oxy]-)

• Product Name: Propanedioic acid, [(5-chloro-8-quinolinyl)oxy]-
• CAS No: 154879-66-0
• MF: C₁₂H₈ClNO₅
• MW: 281.648622512817
• CID: 1330880
• Update Time: 2024-08-18

Propanedioic acid, [(5-chloro-8-quinolinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [(5-chloro-8-quinolinyl)oxy]-
• Propanedioic acid, 2-[(5-chloro-8-quinolinyl)oxy]-

• Inchi： 1S/C12H8ClNO5/c13-7-3-4-8(9-6(7)2-1-5-14-9)19-10(11(15)16)12(17)18/h1-5,10H,(H,15,16)(H,17,18)
• InChI Key： JAXUXISKXAOIDD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC1=C2C(=C(Cl)C=C1)C=CC=N2)C(O)=O

Computed Properties

• Exact Mass: 281.00914

Experimental Properties

• Density: 1.606±0.06 g/cm3(Predicted)
• Boiling Point: 519.6±50.0 °C(Predicted)
• PSA: 96.72
• pka: 1.26±0.42(Predicted)